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Compound of Interest

Compound Name: 2H-1,5-Benzodioxepin-3(4H)-one

CAS No.: 27612-17-5

Cat. No.: B8739984

Get Quote

As a Senior Application Scientist in the flavor and fragrance sector, I approach the

quantification and profiling of marine odorants not just as a routine analytical task, but as a

complex matrix deconvolution challenge. Marine fragrances—characterized by ozonic,

seashore, and watermelon notes—rely heavily on trace-level synthetic organic intermediates.

Because the human olfactory system can detect these compounds at parts-per-trillion (ppt)

levels, our instrumental methods must be equally sensitive and rigorously calibrated using

Standard Reference Materials (SRMs)[1].

This guide provides an objective, data-driven comparison of marine fragrance SRMs and

details a field-proven, self-validating methodology for their analysis using multidimensional gas

chromatography-mass spectrometry (GC×GC-MS).

The Analytical Complexity of Marine Fragrances
Marine notes are uniquely challenging because they are often formulated into complex

matrices (e.g., emulsions, surfactants, and lipid-rich cosmetic bases) alongside hundreds of co-

eluting terpenes and musks[2]. The foundational molecule for the marine scent family is Calone

1951 (7-methyl-2H-1,5-benzodioxepin-3(4H)-one), discovered in 1966[3].
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To accurately quantify these target analytes, laboratories must employ Certified Reference

Materials (CRMs) and SRMs. These standards serve as the absolute baseline for calibrating

GC-MS instruments, evaluating extraction recoveries, and ensuring compliance with regulatory

frameworks (such as IFRA allergen labeling)[4][5].

Structure-Odor Relationship (SOR) Causality
The efficacy of an SRM in olfactometry and GC-MS correlates directly with its olfactophore

model. For benzodioxepinones, the combination of a polar carbonyl group (for hydrogen

bonding) and a hydrophobic alkyl chain (optimal between C3 and C6) dictates receptor binding

and volatility[3].
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Fig 2. Structure-Odor Relationship (SOR) logic for marine olfactophores.

Comparative Analysis of Marine Standard Reference
Materials
When selecting an SRM for marine fragrance analysis, scientists must evaluate the standard's

vapor pressure, matrix compatibility, and fragmentation pattern. Below is an objective

comparison of the industry's primary marine and ozonic SRMs.

Table 1: Analytical Properties of Key Marine Fragrance SRMs
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Standard
Name

Chemical
Class

CAS
Number

Odor Profile
Key GC-MS
Target Ions
(m/z)

Volatility /
Vapor
Pressure

Calone 1951
Benzodioxepi

none
28940-11-6

Marine,

ozone,

watermelon

178 (M+),

121, 77

Moderate (<

0.1 Torr)

Transluzone
Benzodioxepi

none
74051-86-8

Floral,

marine, lily

206 (M+),

149, 91

Low (< 0.001

Torr)

Floralozone
Acetal /

Aldehyde
67634-15-5

Fresh,

ozonic, white

floral

190 (M+),

105, 79
Moderate

Melonal
Aliphatic

Aldehyde
106-72-9

Melon, green,

cucumber

140 (M+), 82,

55

High (> 0.1

Torr)

Scientific Insight: Calone 1951 remains the "gold standard" SRM because of its well-defined

chemical structure, distinct fragmentation pattern (dominant m/z 178 molecular ion), and

moderate volatility, which allows it to act as an ideal retention time marker bridging the gap

between highly volatile top notes (Melonal) and low-volatility base notes (musks)[6][7].

Field-Proven Methodology: HS-SPME-GC×GC-
TOFMS
To achieve absolute quantification of marine odorants in consumer products, traditional 1D GC-

MS often fails due to peak overlap from the sample matrix. I recommend a Headspace Solid-

Phase Microextraction (HS-SPME) coupled with Two-Dimensional Gas Chromatography and

Time-of-Flight Mass Spectrometry (GC×GC-TOFMS)[8][9].
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Fig 1. HS-SPME-GC×GC-TOFMS workflow for marine fragrance quantification.
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Step-by-Step Protocol & Causality
Step 1: Sample Preparation & Matrix Spiking (Self-Validating System)

Action: Dilute 1.0 g of the consumer product (e.g., lotion or perfume) in 10 mL of saturated

NaCl aqueous solution in a 20 mL headspace vial. Spike the sample with a known

concentration of a deuterated internal standard (ISTD), such as Toluene-d8 or a specific

deuterated musk[10].

Causality: The saturated NaCl solution drives the "salting-out" effect, forcing hydrophobic

marine volatiles into the headspace. The deuterated ISTD creates a self-validating system:

any fluctuations in extraction efficiency or instrument sensitivity will affect the ISTD and the

target analyte equally, allowing for precise relative response factor (RRF) corrections.

Step 2: Headspace Extraction (HS-SPME)

Action: Equilibrate the vial at 50°C for 10 minutes. Expose a DVB/CAR/PDMS

(Divinylbenzene/Carboxen/Polydimethylsiloxane) SPME fiber to the headspace for 30

minutes.

Causality: We specifically choose a triple-phase fiber over a single-phase PDMS fiber.

Marine formulations contain a wide dynamic range of polarities and molecular weights. The

CAR layer traps highly volatile, low-molecular-weight compounds (like Melonal), while the

DVB layer efficiently extracts semi-volatile, moderate-polarity aromatics like Calone 1951[8].

Step 3: GC×GC Separation

Action: Desorb the fiber in the GC inlet at 250°C for 3 minutes (splitless mode). Route the

flow through a primary non-polar column (e.g., 5% phenyl PDMS) and a secondary polar

column (e.g., PEG/Wax), utilizing a thermal modulator.

Causality: Fragrance matrices contain thousands of compounds. A 1D-GC setup will

inevitably result in co-elution (e.g., Calone masking beneath a heavy terpene). GC×GC

separates first by boiling point, then by polarity, spreading the analytes across a 2D contour

plot and ensuring the Calone peak is completely isolated from the matrix background[11].

Step 4: TOF-MS Acquisition & Deconvolution
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Action: Acquire mass spectra using a Time-of-Flight mass spectrometer at an acquisition rate

of 100 Hz, mass range m/z 40–400. Apply automated deconvolution algorithms to extract

pure spectra.

Causality: Because GC×GC produces extremely narrow peaks (often <100 milliseconds

wide), traditional scanning quadrupole MS cannot scan fast enough to define the peak

shape. TOF-MS captures the entire mass range instantaneously, providing unskewed

spectra that allow software to mathematically deconvolute target marine SRMs even if minor

matrix interferences persist[9].

System Validation & Quality Control
To ensure the trustworthiness of the data, the analytical sequence must include:

Method Blanks: Run an unspiked NaCl solution to verify zero carryover on the SPME fiber.

Calibration Curves: Generate a 5-point calibration curve using neat analytical standards of

Calone 1951 and Floralozone (ranging from 0.5 to 200 ppb)[12]. Ensure the correlation

coefficient (

) is

.

Recovery Checks: If the calculated concentration of the deuterated surrogate standard

deviates by more than ±15% from the spiked amount, the extraction is flagged for matrix

suppression, and the sample must be diluted further.

By anchoring your GC-MS workflows to high-purity marine Standard Reference Materials and

employing multidimensional chromatography, you transition from subjective olfactory

estimations to rigorous, reproducible analytical science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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